Cas no 894779-76-1 (4-Fluoro-2-formylbenzonitrile)

4-Fluoro-2-formylbenzonitrile structure
4-Fluoro-2-formylbenzonitrile structure
Product Name:4-Fluoro-2-formylbenzonitrile
CAS No:894779-76-1
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD16619724
CID:1016434
PubChem ID:46911814
Update Time:2025-09-20

4-Fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-formylbenzonitrile
    • 2-CYANO-5-FLUOROBENZALDEHYDE
    • PubChem17012
    • 4-fluoro-2-formyl benzonitrile
    • AEQJKMYNEQTXMS-UHFFFAOYSA-N
    • CL8275
    • 4811AC
    • AM84038
    • 4-Fluoro-2-formylbenzonitrile (ACI)
    • DS-15865
    • DB-011010
    • SCHEMBL1956935
    • AKOS015890465
    • SY037458
    • CS-W019338
    • 894779-76-1
    • MFCD16619724
    • DTXSID90677240
    • MDL： MFCD16619724
    • Inchi： 1S/C8H4FNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,5H
    • InChI Key： AEQJKMYNEQTXMS-UHFFFAOYSA-N
    • SMILES： N#CC1C(C=O)=CC(F)=CC=1

Computed Properties

  • Exact Mass: 149.027691913g/mol
  • Monoisotopic Mass: 149.027691913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: 1.2

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4-Fluoro-2-formylbenzonitrile Production Method

Production Method 1

36282-26-5 36282-26-5
894779-76-1 894779-76-1
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  3 h, -30 °C
1.2 -30 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  20 min
Reference
The first organocatalytic asymmetric synthesis of 3-substituted isoindolinones
More, Vijaykumar; Rohlmann, Renate; Mancheno, Olga Garcia; Petronzi, Carmen; Palombi, Laura; et al, RSC Advances, 2012, 2(9), 3592-3595

Production Method 2

1485536-93-3 1485536-93-3
894779-76-1 894779-76-1
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Diethyl ether ,  Acetonitrile ;  20 min, reflux; reflux → rt
Reference
Enantioselective Synthesis of 2,3-Disubstituted Indanones via Pd-Catalyzed Intramolecular Asymmetric Allylic Alkylation of Ketones
Li, Xiao-Hui; Zheng, Bao-Hui; Ding, Chang-Hua; Hou, Xue-Long, Organic Letters, 2013, 15(23), 6086-6089

Production Method 3

1485536-93-3 1485536-93-3
894779-76-1 894779-76-1
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Acetonitrile ,  Water ;  1 h, 90 °C
Reference
Enantioselective Synthesis of Spiro Chroman-Isoindolinones via Formal (4+2) Cycloaddition of In Situ-Generated ortho-Quinone Methides with 3-Methylene Isoindolinones
Wang, Tao ; Huang, Bo; Wang, You-Qing, Advanced Synthesis & Catalysis, 2022, 364(15), 2596-2605

4-Fluoro-2-formylbenzonitrile Raw materials

4-Fluoro-2-formylbenzonitrile Preparation Products

4-Fluoro-2-formylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:894779-76-1)4-Fluoro-2-formylbenzonitrile
Order Number:A11595
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:54
Price ($):179.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:894779-76-1)4-Fluoro-2-formylbenzonitrile
A11595
Purity:99%
Quantity:5g
Price ($):179.0
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